![molecular formula C22H28ClNO3 B5226502 [3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol](/img/structure/B5226502.png)
[3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound is a member of the piperidine class of compounds and has been synthesized through a variety of methods.
Scientific Research Applications
[3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have affinity for the dopamine D2 receptor and the serotonin 5-HT2A receptor. This makes it a potential candidate for the treatment of neurological disorders such as schizophrenia and depression.
Mechanism of Action
The mechanism of action of [3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and a partial agonist/antagonist at the serotonin 5-HT2A receptor. This dual action may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has effects on dopamine and serotonin levels in the brain. It has been shown to increase dopamine release in the prefrontal cortex and decrease serotonin release in the dorsal raphe nucleus. These effects may contribute to its potential therapeutic effects in neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of [3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol is its potential to be used as a tool compound in neuroscience research. Its affinity for the dopamine D2 receptor and the serotonin 5-HT2A receptor make it a potential candidate for studying the role of these receptors in neurological disorders. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results from experiments.
Future Directions
There are several future directions for [3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol. One direction is to further study its mechanism of action and potential therapeutic effects in neurological disorders. Another direction is to explore its potential as a tool compound for studying the dopamine D2 receptor and the serotonin 5-HT2A receptor. Additionally, there is potential for the synthesis of analogs of this compound to further explore its structure-activity relationship.
Synthesis Methods
[3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol can be synthesized through a variety of methods. One of the most common methods involves the reaction of 2-chloro-4,5-dimethoxybenzaldehyde with benzylpiperidine in the presence of sodium borohydride. This reaction results in the formation of the desired compound.
Properties
IUPAC Name |
[3-benzyl-1-[(2-chloro-4,5-dimethoxyphenyl)methyl]piperidin-3-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28ClNO3/c1-26-20-11-18(19(23)12-21(20)27-2)14-24-10-6-9-22(15-24,16-25)13-17-7-4-3-5-8-17/h3-5,7-8,11-12,25H,6,9-10,13-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKARJZCBZDESBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)CN2CCCC(C2)(CC3=CC=CC=C3)CO)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.